Cas no 529-86-2 (9-Anthracenol)

• Product Name: 9-Anthracenol
• CAS No: 529-86-2
• MF: C₁₄H₁₀O
• MW: 194.228603839874
• CID: 373568
• PubChem ID: 10731
• Update Time: 2025-10-28

9-Anthracenol Chemical and Physical Properties

Names and Identifiers

• 9-Anthracenol
• Anthracen-9-ol
• 2bjm
• 9-Anthranol
• 9-Anthrol
• 9-Hydroxyanthracene
• 9-phenathrol
• ANF
• Anthracene,9-hydroxy
• Anthranol
• 15PF96Z0OC
• FT-0765569
• Anthracene, 9-hydroxy-
• SCHEMBL437148
• Q18467079
• ANTHRANOL [MI]
• UNII-15PF96Z0OC
• NSC 39886
• CHEBI:40753
• 529-86-2
• AKOS015856314
• DTXSID50200952
• CS-0453300
• NSC39886
• NSC-39886
• DB-022052
• STL453736
• G77628

• MDL： MFCD00044528
• Inchi： 1S/C14H10O/c15-14-12-7-3-1-5-10(12)9-11-6-2-4-8-13(11)14/h1-9,15H
• InChI Key： AUKRYONWZHRJRE-UHFFFAOYSA-N
• SMILES： OC1C2C=CC=CC=2C=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 194.07300
• Monoisotopic Mass: 194.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.0550 (rough estimate)
• Melting Point: 120° (if bath is heated to 110°); mp 152° (if bath is cold at start)
• Boiling Point: 290.68°C (rough estimate)
• Refractive Index: 1.5500 (estimate)
• PSA: 20.23000
• LogP: 3.69860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on 9-Anthracenol

9-Anthracenol (CAS No. 529-86-2): Properties, Applications, and Emerging Research Trends

9-Anthracenol (CAS No. 529-86-2), also known as 9-hydroxyanthracene, is a polycyclic aromatic compound with significant interest in both industrial and academic research. This compound belongs to the anthracene family, characterized by its three fused benzene rings and a hydroxyl group at the 9-position. The unique structure of 9-Anthracenol imparts distinct photophysical and chemical properties, making it valuable in various applications, from organic electronics to fluorescence-based sensing.

One of the most searched questions about 9-Anthracenol is its role in organic light-emitting diodes (OLEDs). Researchers are actively exploring its potential as a blue-emitting material due to its high fluorescence quantum yield. Recent studies have shown that derivatives of 9-Anthracenol can enhance device efficiency, addressing a key challenge in OLED technology. This aligns with the growing demand for energy-efficient display technologies, a hot topic in sustainable innovation.

Another trending application of 9-Anthracenol is in fluorescence probes for environmental monitoring. With increasing concerns about pollution, scientists are developing sensitive detection methods for heavy metals and organic pollutants. The compound’s ability to undergo photoinduced electron transfer (PET) makes it a promising candidate for such sensors. Searches like "fluorescence sensors for water quality" or "anthracene-based probes" reflect this rising interest.

The synthesis and purification of 9-Anthracenol are also frequently discussed topics. Common methods include the reduction of 9-anthraquinone or functional group modification of anthracene derivatives. Optimizing these processes is critical for scaling up production while maintaining high purity—a priority for manufacturers supplying the material for research and commercial use.

In the pharmaceutical field, 9-Anthracenol serves as a building block for drug discovery. Although not biologically active itself, its derivatives are investigated for antimicrobial and anti-inflammatory properties. Queries like "anthracene derivatives in medicine" or "hydroxyanthracene applications" highlight this niche but growing area of exploration.

From a market perspective, the demand for 9-Anthracenol is driven by advancements in material science and analytical chemistry. Suppliers often highlight its ≥98% purity grades, catering to laboratories requiring high-quality standards. The compound’s stability under controlled conditions ensures its suitability for long-term research projects.

Environmental and safety considerations are equally important when handling 9-Anthracenol. While it is not classified as hazardous under standard regulations, proper storage away from light and oxidizers is recommended to preserve its integrity. Safety data sheets (SDS) provide detailed guidance, addressing common user concerns about chemical handling.

Emerging research directions include incorporating 9-Anthracenol into supramolecular chemistry frameworks. Its planar structure facilitates π-π stacking interactions, enabling the design of functional materials like molecular wires or porous networks. Such innovations align with search trends around "smart materials" and "nanotechnology applications."

In summary, 9-Anthracenol (CAS No. 529-86-2) bridges fundamental chemistry and cutting-edge technology. Its versatility in OLEDs, sensing platforms, and drug development ensures continued relevance. As industries prioritize sustainability and precision, this compound’s role is poised to expand—answering the needs reflected in today’s top scientific queries.